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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906

An In-depth Technical Guide to 4-Fluorophenyl Isocyanate (CAS: 1195-45-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorophenyl isocyanate (CAS Number: 1195-45-5) is a versatile and highly reactive
organofluorine compound.[1][2] It is a key building block in organic synthesis, recognized for
the unique reactivity of its isocyanate functional group (-N=C=0).[2] This compound serves as
a crucial intermediate in the production of a wide array of chemical entities, including
pharmaceuticals, agrochemicals, and advanced polymers.[1][2][3]

The presence of a fluorine atom on the phenyl ring significantly influences the molecule's
electronic properties and lipophilicity. This feature is particularly valuable in medicinal chemistry
for the development of fluorinated drugs, which can exhibit improved metabolic stability,
bioavailability, and therapeutic efficacy.[1][2] Consequently, 4-fluorophenyl isocyanate is a
reagent of great interest for professionals engaged in drug discovery and the synthesis of novel
bioactive molecules.[1]

This guide provides a comprehensive overview of its chemical and physical properties,
spectroscopic data, reactivity, synthesis protocols, and applications, with a focus on its role in
modern chemical research and development.

Chemical and Physical Properties
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4-Fluorophenyl isocyanate is a colorless to light yellow liquid under standard conditions.[4][5]
[6] It is characterized by a strong, irritating odor and is known to be a lachrymator.[7][8][9] Key
identifiers and physical properties are summarized below.

Table 1: Physical and Chemical Properties of 4-Fluorophenyl Isocyanate

Property Value Source(s)
12I415I781elao1i]iaz
P 1195.45.5 (L2145 81 0] 1][12]
[13][14][15]
Molecular Formula C7H4FNO [1][2][8][10][12][15]
Molecular Weight 137.11 g/mol [L141s1811012]1.3]
Clear colorless to light yellow
Appearance o [2][4][6]
liquid
Density 1.206 g/mL at 25 °C [4][6][13][14][16]
Boiling Point 55 °C at 8 mmHg [416]1[13][14][16]
68 °C at 15 Torr [71[17]
75-77 °C at 20 Torr [12]
Flash Point 52 °C (127 °F) [BI[6][14][17]
Refractive Index (n20/D) 1.5141 [4106][13][14][16]
Water Solubility Decomposes [6][14][17]
1-Fluoro-4-
Synonyms isocyanatobenzene, p- [12][14]
Fluorophenyl isocyanate
SMILES String O=C=NC1=CC=C(F)C=C1 [4][12]
DSVGFKBFFICWLZ-
InChl Key [4][12]

UHFFFAOYSA-N

Spectroscopic Data
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The structural identity of 4-fluorophenyl isocyanate is confirmed through various
spectroscopic techniques. Spectroscopic data is available from multiple sources.[18][19][20]
[21] The characteristic strong absorption band for the isocyanate group in the IR spectrum is a
key identifier.

Table 2: Spectroscopic Data for 4-Fluorophenyl Isocyanate

Technique Key Features / Data Source(s)

Spectrum available in CDCls
H NMR [19][21][22]
solvent.

Spectrum available. Aromatic
13C NMR carbons and the isocyanate [20][22]
carbon (-NCO) are identifiable.

Strong, characteristic
R Spect absorption band for the 2]
ectrosco
P Py isocyanate (-N=C=0) group

around 2280 cm™1.

Molecular lon Peak (M*) at
Mass Spectrometry [22]
m/z = 137.

Synthesis and Reactivity

The synthetic utility of 4-fluorophenyl isocyanate stems from the high electrophilicity of the
central carbon atom in the isocyanate group. This makes it highly susceptible to nucleophilic
attack, forming the basis for its primary reactions.

Synthesis of 4-Fluorophenyl Isocyanate

The compound is typically synthesized from 4-fluoroaniline. A common laboratory and industrial
method involves the reaction of the parent amine with phosgene or a safer phosgene
equivalent, such as triphosgene.[22]
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Reactants
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\ 7
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isocyanate

+ +
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(R-NH2z or Rz2NH) (R-OH)
I
Forms Forms
Products ‘

Substituted Urea Carbamate (Urethane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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